Cas no 35087-07-1 (1,6,12,17-Tetraoxa-3,4,14,15-tetrathiacyclodocosane-2,5,13,16-tetrathione)

• Product Name: 1,6,12,17-Tetraoxa-3,4,14,15-tetrathiacyclodocosane-2,5,13,16-tetrathione
• CAS No: 35087-07-1
• MF: C₁₄H₂₀O₄S₈
• MW: 508.826193809509
• CID: 320734
• PubChem ID: 71361449
• Update Time: 2025-04-19

1,6,12,17-Tetraoxa-3,4,14,15-tetrathiacyclodocosane-2,5,13,16-tetrathione Chemical and Physical Properties

Names and Identifiers

• 1,6,12,17-Tetraoxa-3,4,14,15-tetrathiacyclodocosane-2,5,13,16-tetrathione
• Pentamethylenetetraxanthogen
• 35087-07-1
• DTXSID90785137

• Inchi： 1S/C14H20O4S8/c19-11-15-7-3-1-4-8-16-12(20)24-26-14(22)18-10-6-2-5-9-17-13(21)25-23-11/h1-10H2
• InChI Key： GGCAWABCCRNLBV-UHFFFAOYSA-N
• SMILES： S1C(OCCCCCOC(=S)SSC(OCCCCCOC(=S)S1)=S)=S

Computed Properties

• Exact Mass: 507.913
• Monoisotopic Mass: 507.9127285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 267Ų

Experimental Properties

• PSA: 36.92